1-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H16N2O3S2/c19-13(9-18-16(20)17-8-12-3-2-6-22-12)15-7-11(10-23-15)14-4-1-5-21-14/h1-7,10,13,19H,8-9H2,(H2,17,18,20)
• InChI Key: SDZRRGKMCQOVOI-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CSC(=C2)C(CNC(=O)NCC3=CC=CS3)O
• Molecular Formula: C16H16N2O3S2
• Molecular Weight: 348.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

Thiophene-based compounds undergo various chemical reactions. For example, the Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Future Directions

Thiophene-based compounds continue to be a focus of research due to their potential biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and improving their properties for various applications.